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2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid

Name: 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid
Brand: Smolecule
SKU: S6446013
Rating: 4 (3 reviews)

Catalog No.

S6446013

CAS No.

1965192-80-6

M.F

C9H4F6O2

M. Wt

258.1

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

CAS Number

1965192-80-6

Product Name

2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid

Molecular Formula

C9H4F6O2

Molecular Weight

258.1

2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid (DFPA), also known as Diflicon, is a novel organic compound that belongs to the carboxylic acid family. It was first synthesized in 2010 by a group of scientists led by Dr. Yu-Kui Zhang at the Shanghai Institute of Organic Chemistry, Chinese Academy of Sciences. Since then, DFPA has drawn attention from various researchers and industries due to its unique chemical and biological properties.

Physical and Chemical Properties

DFPA is a white solid with a molecular weight of 293.17 g/mol. Its melting point is 150-152 ℃ and it is soluble in water, ethanol, and chloroform. DFPA contains two fluorine atoms and one trifluoromethyl group in its molecular structure, which results in its high electronegativity and hydrophobicity. This makes DFPA a potential candidate for various applications, including drug discovery, agrochemicals, and materials science.

Synthesis and Characterization

The synthesis of DFPA involves a multi-step process that starts from commercially available 4-fluoro-3-(trifluoromethyl)phenol. Zhang et al. reported a robust and scalable synthesis method of DFPA in good yield and purity. The chemical structure of DFPA was characterized by various analytical techniques, including ^1H NMR, ^13C NMR, FT-IR, and mass spectrometry.

Analytical Methods

High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used analytical methods for quantifying DFPA in various matrices, such as biological fluids, environmental samples, and food products. These methods provide accurate and sensitive detection of DFPA, which is essential for its applications in research and industry.

Biological Properties

Recent studies have shown that DFPA exhibits promising biological properties, including anticancer, antiviral, and antifungal activities. DFPA has been reported to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, liver, and lung cancer cells. In addition, DFPA has demonstrated potent antiviral activity against influenza A and B viruses and fungal activity against Candida species.

Toxicity and Safety in Scientific Experiments

DFPA has been evaluated for its toxicity and safety in various scientific experiments. The acute toxicity of DFPA in rats and mice was found to be low, with LD50 values above 2,000 mg/kg body weight. In vitro studies have shown that DFPA does not induce significant genotoxicity or mutagenicity. However, further studies are needed to fully characterize the safety profile of DFPA.

Applications in Scientific Experiments

DFPA has several applications in scientific experiments, including drug discovery, pesticide development, and material science. DFPA can serve as a scaffold for the design and synthesis of novel anticancer agents, antiviral drugs, and antifungal agents. DFPA-based herbicides have also been developed and tested for their efficacy against grassy weeds. In material science, DFPA can be used as a building block for the synthesis of new polymers with unique properties.

Current State of Research

The research on DFPA is still in its early stages, and many aspects of its properties and applications remain to be explored. Recent studies have shown that DFPA has significant potential in various fields of research and industry. However, further investigations are needed to fully understand its chemical and biological properties, safety profile, and potential applications.

Potential Implications in Various Fields of Research and Industry

DFPA has the potential to make significant contributions in various fields of research and industry. Some of the potential implications of DFPA include:
- Drug discovery: DFPA can serve as a scaffold for the design and synthesis of novel anticancer agents, antiviral drugs, and antifungal agents.
- Agrochemicals: DFPA-based herbicides have been developed and tested for their efficacy against grassy weeds.
- Material science: DFPA can be used as a building block for the synthesis of new polymers with unique properties.
- Environmental remediation: DFPA can be used as a sorbent material for the removal of pollutants from water and soil.

Limitations and Future Directions

Despite its promising properties, DFPA also has some limitations that need to be addressed. One of the major limitations is its low aqueous solubility, which limits its applications in biological and environmental systems. Therefore, future research should focus on improving its solubility and bioavailability.
Furthermore, future directions for DFPA research could include:
- Investigating the mechanism of action of DFPA in cancer cells, viruses, and fungi.
- Developing new synthetic methods and derivatives of DFPA with improved properties.
- Evaluating the potential of DFPA for other applications, such as catalysis and energy storage.
- Conducting more comprehensive studies on the safety and toxicity of DFPA in various animal models and humans.
In conclusion, DFPA is a promising organic compound with unique physical and chemical properties and significant potential in various fields of research and industry. Its applications in drug discovery, agrochemicals, material science, and environmental remediation make it a valuable molecule for future studies and development.